Cas no 28917-02-4 (9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo-)

• Product Name: 9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo-
• CAS No: 28917-02-4
• MF: C₁₅H₈O₇
• MW: 300.219824790955
• CID: 276259
• PubChem ID: 71358891
• Update Time: 2025-04-19

9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo-
• 8-hydroxy-9-oxoxanthene-1,3-dicarboxylic acid
• Cassiaxanthone
• Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo- (8CI)
• 8-HYDROXY-9-OXO-9H-XANTHENE-1,3-DICARBOXYLIC ACID
• DTXSID60782815
• 28917-02-4

• Inchi： 1S/C15H8O7/c16-8-2-1-3-9-12(8)13(17)11-7(15(20)21)4-6(14(18)19)5-10(11)22-9/h1-5,16H,(H,18,19)(H,20,21)
• InChI Key： KSDHRLBMSUYFBZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C2C(C(=O)O)=CC(C(=O)O)=CC1=2)=O)O

Computed Properties

• Exact Mass: 300.02694
• Monoisotopic Mass: 300.02700259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones